1,2,6,9-Tetramethylphenanthrene
Overview
Description
Molecular Structure Analysis
The molecular structure of 1,2,6,9-Tetramethylphenanthrene consists of a phenanthrene core with four methyl groups attached at the 1,2,6, and 9 positions . The molecular weight of this compound is 234.342.Physical And Chemical Properties Analysis
The physical and chemical properties of 1,2,6,9-Tetramethylphenanthrene, such as its melting point, boiling point, and density, are not specified in the available resources .Scientific Research Applications
Chemistry
1,2,6,9-Tetramethylphenanthrene is a chemical compound with the molecular formula C18H18 . It’s used in various chemical reactions and studies due to its unique structure and properties .
Biology
In biological research, 1,2,6,9-Tetramethylphenanthrene could potentially be used as a model compound for studying the interactions and effects of polycyclic aromatic hydrocarbons (PAHs) in biological systems .
Medicine
While there’s limited information available on the direct applications of 1,2,6,9-Tetramethylphenanthrene in medicine, it’s worth noting that PAHs, a group of compounds to which 1,2,6,9-Tetramethylphenanthrene belongs, have been extensively studied for their potential effects on human health .
Environmental Science
1,2,6,9-Tetramethylphenanthrene, as a type of PAH, can be used to study the degradation and detoxification of PAHs in the environment . This is particularly important in understanding how these compounds interact with and affect ecosystems.
Material Science
1,2,6,9-Tetramethylphenanthrene could potentially be used in the development of new materials due to its unique chemical structure . However, more research is needed in this area to fully understand its potential applications.
Energy
In the field of energy, PAHs, including 1,2,6,9-Tetramethylphenanthrene, are being explored for their potential use in renewable energy technologies . For example, they could be used in the development of organic semiconductors .
Safety and Hazards
properties
IUPAC Name |
1,2,6,9-tetramethylphenanthrene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18/c1-11-5-7-15-13(3)10-17-14(4)12(2)6-8-16(17)18(15)9-11/h5-10H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XFJWRZAPBOJONX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=CC3=C2C=CC(=C3C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40697817 |
Source
|
| Record name | 1,2,6,9-Tetramethylphenanthrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40697817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2,6,9-Tetramethylphenanthrene | |
CAS RN |
204256-39-3 |
Source
|
| Record name | 1,2,6,9-Tetramethylphenanthrene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40697817 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Q & A
Q1: The study mentions that 1,2,6,9-Tetramethylphenanthrene displayed a different accumulation pattern compared to other PAHs like 2-methyldibenzothiophene in clams. What could explain this difference?
A1: While the study [] observes different accumulation patterns between 1,2,6,9-Tetramethylphenanthrene and compounds like 2-methyldibenzothiophene, it doesn't offer a definitive explanation for this difference. Several factors could contribute to this observation:
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